5-Chloro-4-methyl-2-nitrobenzonitrile
Overview
Description
5-Chloro-4-methyl-2-nitrobenzonitrile is an aralkyl nitrile . It is formed by nitration of o-toluonitrile with NO2+ BF4-. The crystal structure of 5-Chloro-4-methyl-2-nitrobenzonitrile is stabilized by van der Waals interactions .
Synthesis Analysis
5-Chloro-4-methyl-2-nitrobenzonitrile is formed by nitration of o-toluonitrile with NO2+ BF4- . It has also been used in the preparation of a series of 2,4-diamino-6-[(aralkyl and alicyclic)thio-, sulfinyl-, and sulfonyl]quinazolines by condensation reaction . Another synthesis route involves the reaction of ZINC CYANIDE and 4-chloro-6-iodo-3-nitrotoluene .Molecular Structure Analysis
The molecular formula of 5-Chloro-4-methyl-2-nitrobenzonitrile is C7H3ClN2O2 . The molecular weight is 182.564 . The crystal structure of 5-Chloro-4-methyl-2-nitrobenzonitrile is stabilized by van der Waals interactions .Chemical Reactions Analysis
5-Chloro-4-methyl-2-nitrobenzonitrile has been used in the preparation of a series of 2,4-diamino-6-[(aralkyl and alicyclic)thio-, sulfinyl-, and sulfonyl]quinazolines by condensation reaction .Scientific Research Applications
Organic Synthesis
5-Chloro-4-methyl-2-nitrobenzonitrile: is a versatile intermediate in organic synthesis. It can undergo various chemical reactions due to the presence of reactive functional groups like chloro, methyl, and nitro groups. For instance, it can be used in the preparation of quinazoline derivatives , which are prominent in medicinal chemistry due to their potential pharmacological activities.
Medicinal Chemistry
In medicinal chemistry, this compound serves as a precursor for synthesizing compounds with potential therapeutic effects. The nitro group can be transformed into amino groups, leading to the creation of aralkyl and alicyclic derivatives . These derivatives are studied for their anti-cancer, anti-inflammatory, and anti-microbial properties.
Analytical Chemistry
This compound can also be used as a model substrate in analytical chemistry to study the activity of enzymes like glutathione S-transferase . This is important for understanding the metabolism of xenobiotics and designing assays for detecting enzyme inhibitors.
properties
IUPAC Name |
5-chloro-4-methyl-2-nitrobenzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c1-5-2-8(11(12)13)6(4-10)3-7(5)9/h2-3H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMPTTWWTJZVGMK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1Cl)C#N)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90701675 | |
Record name | 5-Chloro-4-methyl-2-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90701675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-4-methyl-2-nitrobenzonitrile | |
CAS RN |
97113-40-1 | |
Record name | 5-Chloro-4-methyl-2-nitrobenzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90701675 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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